5-Fluoro-2-[1-(2-phenoxyethyl)piperidin-4-yl]oxypyrimidine

• IUPAC Name: 5-fluoro-2-[1-(2-phenoxyethyl)piperidin-4-yl]oxypyrimidine
• InChI: InChI=1S/C17H20FN3O2/c18-14-12-19-17(20-13-14)23-16-6-8-21(9-7-16)10-11-22-15-4-2-1-3-5-15/h1-5,12-13,16H,6-11H2
• InChI Key: QCGVNEVFENWDDL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=N2)F)CCOC3=CC=CC=C3
• Molecular Formula: C17H20FN3O2
• Molecular Weight: 317.36 g/mol

Description

5-Fluoro-2-[1-(2-phenoxyethyl)piperidin-4-yl]oxypyrimidine is a chemical compound with the molecular formula C17H20FN3O. It contains a piperidine nucleus, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine derivatives are utilized in different therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The synthesis of piperidine-containing compounds represents one of the most important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N - and O -dealkylation and O -methylation. Furthermore, phase II metabolic reactions can be expected comprising glucuronide or sulfate conjugate formation.